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Compound of Interest

Compound Name: 2-Naphthalimidoethyl alcohol

Cat. No.: B160868 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and proper

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

minimizing environmental impact. This document provides a comprehensive guide to the

proper disposal procedures for 2-Naphthalimidoethyl alcohol, a fluorescent dye commonly

used in various laboratory applications. Adherence to these protocols is critical for operational

safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before handling 2-Naphthalimidoethyl alcohol, it is crucial to consult the substance's Safety

Data Sheet (SDS) for detailed information on potential hazards. In the absence of a specific

SDS, general safe handling practices for chemical reagents should be strictly followed. Always

wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a laboratory coat. Work in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any dust or vapors. After handling, wash hands

thoroughly.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2-Naphthalimidoethyl alcohol is
provided below. This information is essential for its safe handling and in determining

appropriate disposal methods.
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Property Value

Molecular Formula C₁₄H₁₁NO₃[1]

Molecular Weight 241.24 g/mol [1]

Appearance Solid

SMILES c1cc2cccc3c2c(c1)C(=O)N(CCO)C3=O[1]

InChIKey XKPZHSCHHBRGLY-UHFFFAOYSA-N[1]

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the affected

area and ensure adequate ventilation.

Containment: Prevent the further spread of the spill. For solid spills, carefully sweep or scoop

the material to avoid generating dust. For liquid spills, use an inert absorbent material.

Collection: Place all contaminated materials, including absorbent pads, gloves, and paper

towels, into a dedicated, properly labeled, and sealed waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. All cleaning materials should also be disposed of as chemical waste.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Proper Disposal Protocol
The recommended method for the disposal of 2-Naphthalimidoethyl alcohol is through a

licensed chemical waste disposal service. Under no circumstances should this chemical be

disposed of down the drain or in regular trash.

Step-by-Step Disposal Procedure:
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Waste Collection: Collect all 2-Naphthalimidoethyl alcohol waste, including unused

product, contaminated materials, and rinsates from cleaning, in a dedicated and clearly

labeled waste container. The container must be chemically compatible and have a secure,

tight-fitting lid.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Naphthalimidoethyl alcohol," and any other components present in the

waste stream.

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)

that is secure and away from incompatible materials. Ensure the storage area has secondary

containment to prevent the release of contents in case of a leak.

Disposal Request: Once the container is full, or in accordance with your institution's policies,

arrange for a pickup by your EHS department or a licensed hazardous waste disposal

contractor.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Naphthalimidoethyl alcohol.
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Caption: Disposal Workflow for 2-Naphthalimidoethyl Alcohol.
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It is imperative for all laboratory personnel to be trained on these procedures and to have a

clear understanding of the institutional policies regarding chemical waste management. By

adhering to these guidelines, you contribute to a safer working environment and the protection

of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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